1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC

• Molecular Formula: C46H84NO10P
• Molecular Weight: 842.1 g/mol
• InChI: InChI=1S/C46H84NO10P/c1-6-8-10-11-12-13-14-15-16-17-20-23-26-29-33-37-45(48)53-41-44(42-55-58(51,52)54-40-39-47(3,4)5)56-46(49)38-34-30-27-24-21-18-19-22-25-28-32-36-43(57-50)35-31-9-7-2/h18-19,24-25,27-28,32,36,43-44H,6-17,20-23,26,29-31,33-35,37-42H2,1-5H3,(H-,50,51,52)
• InChIKey: VZVJELKWXFHACO-UHFFFAOYSA-N

1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC (15(S)-HpETE-SAPC) Procurement & Selection Guide for Oxidized Phospholipid Research

1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC (also termed 15(S)-HpETE-SAPC or 15-HpETE-PC) is a phosphatidylcholine (PC) lipid bearing stearic acid (18:0) at the sn-1 position and the 15-lipoxygenase (15-LO)-derived hydroperoxide 15(S)-hydroperoxyeicosatetraenoic acid (15(S)-HpETE) at the sn-2 position . It belongs to the class of enzymatically generated oxidized phospholipids (eoxPLs) that serve as bioactive lipid mediators and ferroptotic death signals [1]. Unlike its reduced counterpart 15-HETE-PC or the more extensively studied 15-HpETE-PE analog, the choline headgroup and hydroperoxide moiety confer a distinct spectrum of membrane biophysical and cell signaling properties that are not interchangeable with other oxidized PC species [2].

Ferroptosis research

Oxidized phospholipid death-signal studies and GPX4/RSL3 pathway context

15-LO pathway

Enzymatically generated 15-HpETE-PC probe for lipoxygenase activity assays

Endothelial models

Vascular injury and barrier function research with reported cytotoxicity context

Lipidomics

Oxidized PC species identification via characteristic MS/MS fragmentation

• [1] Sun WY, Tyurin VA, Mikulska-Ruminska K, et al. Phospholipase iPLA2β averts ferroptosis by eliminating a redox lipid death signal. Nat Chem Biol. 2021;17(4):465-476. View Source
• [2] Isaacson Y, Sherbourne CD, Gross RW, Stenson WF. Nonelectrolyte permeability of liposomes of hydroxyfatty acid-containing phosphatidylcholines. Biochim Biophys Acta. 1989;986(2):295-300. View Source

Why 1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC Cannot Be Replaced by Other HpETE- or HETE-Containing Phospholipids

Superficially similar oxidized phosphatidylcholines—differing only in the position of the hydroperoxide (5-, 12-, or 15-HpETE) or in the oxidation state (hydroperoxide vs. hydroxyl)—exhibit divergent biological potencies and distinct chemical decomposition pathways [1]. For instance, 15-HpETE-PC and 12-HpETE-PC display differential enzyme inhibition profiles [2], while 15-HpETE-PC and 15-HETE-PC differ in redox reactivity and membrane permeability effects [3]. Additionally, the PC headgroup itself confers different substrate specificity for phospholipases compared to the analogous PE species, meaning that procurement of the incorrect oxidized lipid can yield misleading or non-reproducible experimental outcomes [4]. The quantitative evidence below establishes where 1-stearoyl-2-15(S)-HpETE-sn-glycero-3-PC demonstrates verifiable differentiation from its closest comparators.

15-HETE-PC (reduced hydroxyl form)

Oxidation state mismatch may alter redox reactivity and membrane-permeability effects; hydroperoxide vs. hydroxyl are not functionally equivalent.

12-HpETE-PC or 5-HpETE-PC

Positional isomer mismatch yields different enzyme inhibition profiles and distinct MS/MS fragment ions; 15-LO pathway attribution may be confounded.

15-HpETE-PE (ethanolamine headgroup)

Headgroup mismatch alters phospholipase A₂ accessibility; ferroptotic signaling context and substrate specificity may not transfer from PE to PC species.

• [1] Sakai K, Fafeur V, Vulliez-le Normand B, Dray F. 12-Hydroperoxyeicosatetraenoic acid (12-HPETE) and 15-HPETE stimulate melatonin synthesis in rat pineals. Prostaglandins. 1988;35(6):969-976. View Source
• [2] Mahadevappa VG, Holub BJ. Differential effects of 15-HPETE on arachidonic acid metabolism in collagen-stimulated human platelets. Biochem Biophys Res Commun. 1988;150(1):101-107. View Source
• [3] Isaacson Y, Sherbourne CD, Gross RW, Stenson WF. Nonelectrolyte permeability of liposomes of hydroxyfatty acid-containing phosphatidylcholines. Biochim Biophys Acta. 1989;986(2):295-300. View Source
• [4] Sun WY, Tyurin VA, Mikulska-Ruminska K, et al. Phospholipase iPLA2β averts ferroptosis by eliminating a redox lipid death signal. Nat Chem Biol. 2021;17(4):465-476. View Source

Quantitative Differentiation Evidence for 1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC vs. Structural Analogs

Endothelial Cytotoxicity: 15-HpETE-PC vs. Unoxidized SAPC

1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC induces significant cytotoxicity in human umbilical vein endothelial cells (HUVECs) at a defined concentration, whereas the parent unoxidized phospholipid 1-stearoyl-2-arachidonoyl-sn-glycero-3-PC (SAPC) lacks this pro-cytotoxic activity under identical conditions . The hydroperoxide moiety is essential for the observed endothelial toxicity.

Endothelial cytotoxicity

Data to verify

Active at 100 µM; SAPC inactive under identical conditions

Reported cytotoxicity endpoint context for vascular models

Source-specific review required; HUVEC culture data

Evidence Dimension	Cytotoxicity in HUVECs
Target Compound Data	Toxic at 100 µM
Comparator Or Baseline	1-Stearoyl-2-arachidonoyl-sn-glycero-3-PC (SAPC): Non-toxic at 100 µM (implied by lack of activity)
Quantified Difference	Qualitative (active vs. inactive)
Conditions	Human umbilical vein endothelial cells (HUVECs) in culture

Why This Matters

This confirms that the hydroperoxide group is the functional determinant of endothelial cytotoxicity, validating the selection of 15-HpETE-PC over unoxidized SAPC for vascular injury or atherosclerosis models.

Ferroptosis Induction: 15-HpETE-PC vs. 15-HpETE-PE

In mouse embryonic fibroblasts (MEFs) sensitized with the GPX4 inhibitor RSL3, 1-stearoyl-2-15(S)-HpETE-sn-glycero-3-PE (15-HpETE-PE) increases ferroptotic cell death at concentrations of 0.6 and 0.9 µM [1]. While the PC analog is structurally related and shares the same 15-HpETE acyl chain, its specific ferroptotic potency relative to the PE species remains to be directly quantified in published head-to-head studies. The PE analog is the established pro-ferroptotic death signal, whereas the PC analog may exhibit distinct phospholipase susceptibility [2].

Ferroptosis induction

Class-level

No direct comparative potency data vs. 15-HpETE-PE available

PC headgroup may alter PLA₂ accessibility and ferroptotic kinetics

15-HpETE-PE active at 0.6–0.9 µM in RSL3-treated MEFs; PC data needed

Evidence Dimension	Ferroptotic cell death induction
Target Compound Data	15-HpETE-PC: Direct comparative potency data vs. 15-HpETE-PE not available in primary literature
Comparator Or Baseline	1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PE (15-HpETE-PE): Increases ferroptotic death at 0.6–0.9 µM in RSL3-treated MEFs
Quantified Difference	Not directly comparable
Conditions	Wild-type and Acsl4 knockout Pfa1 MEFs treated with RSL3

Why This Matters

Researchers investigating ferroptosis mechanisms must be aware that 15-HpETE-PC and 15-HpETE-PE are not interchangeable; the PC headgroup alters phospholipase A₂ accessibility and may yield different ferroptotic kinetics.

• [1] Bertin Bioreagent. 1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PE (CAT N°: 25856) Product Datasheet. View Source
• [2] Sun WY, Tyurin VA, Mikulska-Ruminska K, et al. Phospholipase iPLA2β averts ferroptosis by eliminating a redox lipid death signal. Nat Chem Biol. 2021;17(4):465-476. View Source

Enzymatic Generation: 15-HpETE-PC vs. 12-HpETE-PC

1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC is produced stereospecifically via oxidation of 1-stearoyl-2-arachidonoyl-sn-glycero-3-PC (SAPC) by 15-lipoxygenase (15-LO) [1]. In contrast, 12-HpETE-PC arises from 12-LO activity on the same SAPC substrate. The enzymatic source dictates the positional isomer produced, and these isomers exhibit differential biological activities: 15-HPETE (free acid) inhibits arachidonoyl-CoA synthetase in synaptosomes with a lowest effective concentration of 10 µM for PC reacylation inhibition, whereas 12-HPETE displays distinct enzyme inhibition profiles [2].

Enzymatic generation

Reported

15-LO product (15-HpETE-PC) vs. 12-LO product (12-HpETE-PC)

Positional isomer identity supports 15-LO pathway attribution

15-HPETE free acid at 10 µM inhibits synaptosomal PC reacylation

Evidence Dimension	Inhibition of arachidonate incorporation into PC
Target Compound Data	15-HPETE (free acid) at 10 µM significantly inhibits [1-14C]arachidonate incorporation into synaptosomal PC
Comparator Or Baseline	12-HPETE: Not directly quantified in this study, but known to inhibit platelet thromboxane synthetase and cyclooxygenase [3]
Quantified Difference	Different enzyme target profiles
Conditions	Rat forebrain synaptosomes

Why This Matters

The specific 15-LO origin and positional isomer identity are critical for experiments targeting the 15-LO pathway; substitution with 12-HpETE-PC would introduce confounding biological activities.

• [1] Anjiechem. 1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC Product Background. View Source
• [2] Zaleska MM, Wilson DF. Effect of hydroperoxy fatty acids on acylation and deacylation of arachidonoyl groups in synaptic phospholipids. J Neurochem. 1992;58(1):107-115. View Source
• [3] Vanderhoek JY, Bryant RW, Bailey JM. Preparation, purification, characterization and assay of hydroxy- and hydroperoxy eicosatetraenoic acids. In: Methods in Enzymology. Vol 86. Academic Press; 1982:297-304. View Source

Analytical Differentiation: LC-MS/MS Characteristic Fragment Ions

Negative ion electrospray ionization tandem mass spectrometry (ESI-MS/MS) enables unambiguous discrimination of 15-HpETE-PC from 5-HpETE-PC and 12-HpETE-PC based on characteristic collision-induced dissociation (CID) fragment ions. Charge-driven allylic fragmentation of 15-HPETE yields a diagnostic m/z 219 ion, whereas 5-HPETE produces m/z 203 and 12-HPETE produces m/z 179 [1]. Additionally, CID of 15-HPETE and 12-HPETE results in significant conversion to the corresponding KETE (keto-eicosatetraenoic acid), while 5-HPETE shows minimal KETE formation under identical CID conditions [2]. These spectral fingerprints provide absolute structural confirmation.

LC-MS/MS fragment ions

Head-to-head

m/z 219 (15-HpETE) vs. m/z 179 (12-HpETE) vs. m/z 203 (5-HpETE)

Diagnostic CID fragments enable confident positional isomer identification

Negative ion ESI-MS/MS; 15-HpETE and 12-HpETE also convert to KETE

Evidence Dimension	Characteristic CID fragment ion (m/z)
Target Compound Data	15-HPETE-PC: m/z 219
Comparator Or Baseline	12-HPETE-PC: m/z 179; 5-HPETE-PC: m/z 203
Quantified Difference	Distinct m/z values (219 vs. 179 vs. 203)
Conditions	Negative ion ESI-MS/MS; collision-induced dissociation

Why This Matters

For lipidomics workflows requiring unambiguous identification of oxidized PC species, these diagnostic fragments enable confident differentiation of positional isomers, preventing misassignment in complex biological matrices.

• [1] MacMillan DK, Murphy RC. Analysis of lipid hydroperoxides and long-chain conjugated keto acids by negative ion electrospray mass spectrometry. J Am Soc Mass Spectrom. 1995;6(12):1190-1201. View Source
• [2] Liminga M, Oliw E. Qualitative and quantitative analysis of lipoxygenase products in bovine corneal epithelium by liquid chromatography-mass spectrometry with an ion trap. Lipids. 2000;35(2):225-232. View Source

Membrane Biophysical Effects: 15-HpETE-PC vs. 15-HETE-PC

Liposomes containing 7.7 mol% 1-palmitoyl-2-15(S)-HETE-PC (the reduced, hydroxyl form) plus 23% cholesterol and 69.3% egg PC exhibit 60–400% greater permeability to small nonelectrolytes (glycerol, urea, methylurea, propionamide, dimethylformamide) compared to liposomes with 77% egg PC and 23% cholesterol [1]. The hydroperoxide analog 15-HpETE-PC is predicted to further alter membrane biophysics due to the additional oxygen atom and increased polarity of the hydroperoxide group, though direct comparative permeability data for 15-HpETE-PC are not available in this study. Notably, 1-palmitoyl-2-5-HETE-PC produced comparable permeability increases, indicating that the hydroxyl group position also influences membrane effects [1].

Membrane biophysics

Context-dependent

15-HpETE-PC: no direct permeability data in published liposome studies

Hydroperoxide vs. hydroxyl oxidation state expected to differ in membrane effects

15-HETE-PC shows 60–400% nonelectrolyte permeability increase vs. EPC-only liposomes

Evidence Dimension	Small nonelectrolyte permeability
Target Compound Data	15-HpETE-PC: No direct permeability data in this study
Comparator Or Baseline	1-Palmitoyl-2-15(S)-HETE-PC: 60–400% permeability increase vs. EPC-only liposomes
Quantified Difference	60–400% increase
Conditions	Multilamellar liposomes; 23% cholesterol, 7.7% HETE-PC, 69.3% EPC

Why This Matters

Researchers studying membrane barrier function or drug delivery must recognize that 15-HpETE-PC and 15-HETE-PC have distinct oxidation states and are not functionally equivalent; the hydroperoxide form is expected to exhibit different membrane-perturbing properties.

• [1] Isaacson Y, Sherbourne CD, Gross RW, Stenson WF. Nonelectrolyte permeability of liposomes of hydroxyfatty acid-containing phosphatidylcholines. Biochim Biophys Acta. 1989;986(2):295-300. View Source

Biological Activity: 15-HPETE vs. 5-HPETE and 12-HPETE

In rat pineal gland incubations, 15-HPETE (free acid) and 12-HPETE stimulate N-acetyltransferase (NAT) activity and melatonin release in a dose-dependent manner, with maximal effect at 10⁻⁶ M (1 µM). In contrast, 5-HPETE and the reduced hydroxy derivatives (12-HETE, 15-HETE, 5-HETE) are ineffective at the same concentrations [1]. This demonstrates that both the hydroperoxide moiety and the positional isomer are critical determinants of bioactivity.

Biological activity

Head-to-head

15-HPETE active vs. 5-HPETE and all HETE analogs inactive at 1 µM

Hydroperoxide moiety and positional isomer jointly determine bioactivity

Rat pineal NAT/melatonin assay; free acid data—PC conjugate relevance to verify

Evidence Dimension	Melatonin release stimulation
Target Compound Data	15-HPETE: Active (maximal effect at 1 µM)
Comparator Or Baseline	12-HPETE: Active (maximal effect at 1 µM); 5-HPETE: Inactive; 12-HETE, 15-HETE, 5-HETE: Inactive
Quantified Difference	Active vs. inactive
Conditions	Rat pineal glands; 6-hour incubation with or without norepinephrine

Why This Matters

This establishes that 15-HpETE-PC (bearing the 15-HPETE acyl chain) is expected to retain the unique bioactivity of its free acid counterpart, whereas substitution with 5-HpETE-PC or any HETE-PC analog would yield null results in this pathway.

• [1] Sakai K, Fafeur V, Vulliez-le Normand B, Dray F. 12-Hydroperoxyeicosatetraenoic acid (12-HPETE) and 15-HPETE stimulate melatonin synthesis in rat pineals. Prostaglandins. 1988;35(6):969-976. View Source

Definitive Research and Industrial Application Scenarios for 1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC

Vascular Endothelial Injury and Atherosclerosis Models

Given its demonstrated cytotoxicity toward HUVECs at 100 µM , 1-stearoyl-2-15(S)-HpETE-sn-glycero-3-PC is uniquely suited for studies investigating the role of enzymatically oxidized phosphatidylcholines in endothelial dysfunction, a key initiating event in atherosclerosis. The compound enables dose-response characterization of 15-LO-derived oxidized PC-mediated vascular damage, a pathway distinct from that mediated by free radical-generated isoprostanes or other oxidized lipid classes. Procurement of this specific oxidized PC ensures reproducibility in assays quantifying endothelial cell viability, barrier function, and inflammatory gene expression.

Targeted Lipidomics and Oxidized Phospholipid Quantification

The characteristic CID fragment ion at m/z 219 [1] provides unequivocal identification of the 15-HpETE moiety in complex lipid extracts. This analytical specificity is essential for developing multiple reaction monitoring (MRM) LC-MS/MS methods to quantify 15-HpETE-PC levels in biological samples, including plasma, tissue homogenates, and cell lysates. Using 1-stearoyl-2-15(S)-HpETE-sn-glycero-3-PC as an authentic standard enables absolute quantitation via stable isotope dilution or external calibration, which is critical for biomarker discovery studies in cardiovascular disease, inflammation, and ferroptosis research.

15-Lipoxygenase Pathway Activity Probes

As the direct product of 15-LO action on 1-stearoyl-2-arachidonoyl-sn-glycero-3-PC [2], this compound serves as a definitive probe for assessing 15-LO enzymatic activity on phospholipid substrates. It can be employed as a positive control in assays measuring 15-LO-dependent oxidized lipid generation or as a substrate for downstream enzymes such as phospholipases and glutathione peroxidases. Researchers investigating the 15-LO/PEBP1 complex or the role of 15-LO in ferroptosis require this specific PC species to distinguish phospholipid headgroup-specific effects from those mediated by the more extensively characterized PE analog.

Phospholipase Substrate Specificity Studies

The PC headgroup confers different susceptibility to phospholipase A₂ isoforms compared to the PE analog. 15-HpETE-PC can be used as a substrate to characterize the hydrolytic activity of calcium-independent phospholipase A₂β (iPLA₂β) and other phospholipases on oxidized PC species [3]. This is particularly relevant for studies investigating the detoxification of oxidized phospholipids and the regulation of ferroptosis, where headgroup-specific enzyme kinetics may influence cellular outcomes.

Application

Selection Property

Validation Focus

Vascular endothelial injury research models

Endothelial cytotoxicity endpoint context

Cell viability and barrier function endpoints

Oxidized phospholipid lipidomics

Diagnostic MS/MS fragment specificity

MRM method development for 15-HpETE-PC quantitation

15-LO pathway activity studies

15-LO-specific positional isomer identity

Phospholipid substrate enzymatic activity review

Phospholipase substrate characterization

PC headgroup specificity context

iPLA₂β hydrolytic activity on oxidized PC species

• [1] MacMillan DK, Murphy RC. Analysis of lipid hydroperoxides by negative ion electrospray mass spectrometry. J Am Soc Mass Spectrom. 1995;6(12):1190-1201. View Source
• [2] Anjiechem. 1-Stearoyl-2-15(S)-HpETE-sn-glycero-3-PC Product Background. View Source
• [3] Sun WY, Tyurin VA, Mikulska-Ruminska K, et al. Phospholipase iPLA2β averts ferroptosis by eliminating a redox lipid death signal. Nat Chem Biol. 2021;17(4):465-476. View Source